1-(Oxetan-3-yl)azetidine-3-carboxylic acid

• IUPAC Name: 1-(oxetan-3-yl)azetidine-3-carboxylic acid
• InChI: InChI=1S/C7H11NO3/c9-7(10)5-1-8(2-5)6-3-11-4-6/h5-6H,1-4H2,(H,9,10)
• InChI Key: QBWMTGRBGNNUIS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2COC2)C(=O)O
• Molecular Formula: C7H11NO3
• Molecular Weight: 157.17 g/mol
• CAS RN: 1536232-08-2

Description

“1-(Oxetan-3-yl)azetidine-3-carboxylic acid” is a heterocyclic compound. It is a derivative of azetidine and oxetane. Azetidine carboxylic acids are important scaffolds and building blocks for obtaining various biologically active heterocyclic compounds and peptides.

Synthesis Analysis

The synthesis of new heterocyclic amino acid derivatives containing azetidine and oxetane rings has been described. The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines.

Molecular Structure Analysis

The molecular structure of “1-(Oxetan-3-yl)azetidine-3-carboxylic acid” is derived from azetidine and oxetane. The pharmacophore subunit of azetidine in aza-heterocyclic molecules is used for a wide variety of natural and synthetic products exhibiting a variety of biological activities.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “1-(Oxetan-3-yl)azetidine-3-carboxylic acid” include the DBU-catalysed Horner–Wadsworth–Emmons reaction and aza-Michael addition.

Scientific Research Applications

Medicinal Chemistry Applications

1-(Oxetan-3-yl)azetidine-3-carboxylic acid derivatives are recognized as privileged motifs within medicinal chemistry due to their physicochemical properties. These derivatives have been incorporated into heteroaromatic systems relevant to drug discovery. For example, their incorporation into the structures of marketed drugs like the EGFR inhibitor gefitinib demonstrates their utility in enhancing drug properties. These modifications are typically achieved through innovative synthetic methods such as the Minisci reaction, which allows for the radical addition of oxetane or azetidine groups to heteroaromatic bases (Duncton et al., 2009; Duncton et al., 2009).

Synthesis of Spirocycles

The synthesis of oxetane/azetidine-containing spirocycles via the 1,3-dipolar cycloaddition reaction is another area of application. These spirocycles are synthesized from reactions between methyl 2-(oxetane/azetidine-3 ylidene)acetate and imines, yielding compounds in moderate to high yields. This method highlights the versatility of oxetane and azetidine derivatives in constructing complex molecular architectures (Jones et al., 2016).

Advanced Synthetic Techniques

Efforts to integrate oxetan-3-yl and azetidin-3-yl groups into aromatic systems have been facilitated by nickel-mediated alkyl-aryl Suzuki coupling, showcasing an efficient approach for installing these motifs into molecules. This technique underscores the strategic importance of these structural units in developing compounds with potential applications in various fields, including drug development (Duncton et al., 2008).